1-methyl-6-oxo-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-methyl-6-oxo-N-[1-phenyl-2-(triazol-2-yl)ethyl]-4-thiophen-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C21H19N5O2S/c1-25-13-17(16(12-20(25)27)19-8-5-11-29-19)21(28)24-18(14-26-22-9-10-23-26)15-6-3-2-4-7-15/h2-13,18H,14H2,1H3,(H,24,28)
• InChI Key: KPABUGHIVOBHJY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)C2=CC=CS2)C(=O)NC(CN3N=CC=N3)C4=CC=CC=C4
• Molecular Formula: C21H19N5O2S
• Molecular Weight: 405.5 g/mol

Description

1-methyl-6-oxo-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19N5O2S and its molecular weight is 405.48. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-6-oxo-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-6-oxo-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)-4-(thiophen-2-yl)-1,6-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has focused on synthesizing heterocyclic derivatives due to their importance in medicinal chemistry and material science. For instance, studies have been conducted on the synthesis of 1,2,4-triazol-3-one derivatives and their evaluation for antimicrobial activity, showcasing the versatility of these compounds in generating biologically active molecules (Fandaklı et al., 2012). Similarly, the generation of novel pyrido[1',2':2,3][1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines and their antimicrobial screening highlight the synthetic versatility and biological relevance of such scaffolds (El‐Kazak & Ibrahim, 2013).

Biological Activities

The exploration of heterocyclic compounds extends to the evaluation of their biological activities. The design and synthesis of pyrazolopyrimidines derivatives, for instance, demonstrate their potential as anticancer and anti-5-lipoxygenase agents, indicating the therapeutic applications of these compounds (Rahmouni et al., 2016). Another study on the potent and selective inhibitors of 11β-hydroxysteroid dehydrogenase type 1, labeled with carbon-13 and carbon-14, showcases the application of these compounds in drug metabolism and pharmacokinetic studies (Latli et al., 2017).